(3-methylbutyl)phenylphosphinic acid

• IUPAC Name: 3-methylbutyl(phenyl)phosphinic acid
• InChI: InChI=1S/C11H17O2P/c1-10(2)8-9-14(12,13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,12,13)
• InChI Key: GMPNQRWOLIZKFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCP(=O)(C1=CC=CC=C1)O
• Molecular Formula: C11H17O2P
• Molecular Weight: 212.22 g/mol

Description

(3-methylbutyl)phenylphosphinic acid is a useful research compound. Its molecular formula is C11H17O2P and its molecular weight is 212.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 212.09661678 g/mol and the complexity rating of the compound is 207. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Esterification and Amidation in Phosphinic Acids

The use of (3-methylbutyl)phenylphosphinic acid and similar phosphinic acids in esterification processes has been studied. For instance, the esterification of phenylphosphinic acids with simple alcohols in the presence of propylphosphonic anhydride (T3P®) was found to be efficient, indicating the potential for diverse chemical applications (Jablonkai et al., 2014).

Complexation of Metal Ions

Research has explored the complexation of metal ions with ligands containing this compound derivatives. These studies have significant implications in the field of radiopharmaceuticals, particularly in the development of efficient Ga(3+) chelators (Šimeček et al., 2012).

Synthesis of Esters and Amides

In another study, different methods for synthesizing n-butyl ester and n-butylamide of methyl-phenylphosphinic acid were explored. This research provides insights into practical and environmentally friendly approaches for producing these compounds (Kiss et al., 2016).

Development of Coordination Complexes

The synthesis of various coordination complexes using this compound derivatives has been studied. These complexes have applications in fields such as catalysis and material science, as evidenced by the characterization of nickel(II) and cobalt(II) complexes (Sağlam et al., 2010).

Catalysis in Organic Synthesis

Phenylphosphinic acid, a close relative of this compound, has been used as a catalyst in the synthesis of dihydropyrimidinones. This indicates its potential utility in facilitating various organic reactions (Alinezhad et al., 2016).

Corrosion Inhibition

Studies have been conducted on derivatives of this compound as corrosion inhibitors. The evaluation of these compounds' efficiency in protecting materials like steel from corrosion offers potential industrial applications (Djenane et al., 2019).

Thermal and Processing Stabilizers

Research on poly(3-hydroxybutyrate) blending with compounds related to this compound, such as tannic acid, has shown potential for improving thermal stability and processing of biodegradable polymers (Auriemma et al., 2015).